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Compound of Interest

Compound Name: Tamra-peg3-NH2

Cat. No.: B12370807

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
TAMRA-PEG3-NH2 is a fluorescent labeling reagent that merges the robust photophysical

properties of the tetramethylrhodamine (TAMRA) fluorophore with the practical advantages of a

polyethylene glycol (PEG) spacer. This molecule is an indispensable tool in a wide array of life

science and drug development applications, primarily for the covalent labeling of biomolecules.

The TAMRA component emits a bright, orange-red fluorescence, ensuring sensitive detection

in various biological assays. The hydrophilic, three-unit PEG spacer enhances water solubility

and provides a flexible linker that minimizes steric hindrance, thereby preserving the biological

activity of the labeled molecule. The terminal primary amine (-NH2) group serves as a versatile

reactive handle for conjugation to molecules containing accessible carboxylic acids or other

amine-reactive functional groups.

Core Features and Physicochemical Properties
TAMRA-PEG3-NH2 is structurally composed of three key moieties: the TAMRA fluorophore, a

three-unit PEG spacer, and a terminal primary amine. This combination makes it a highly

efficient tool for attaching a bright, photostable fluorescent label to a variety of target molecules.
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Below is a summary of the key physicochemical and spectroscopic properties of TAMRA-
PEG3-NH2 and its closely related derivatives. It is important to note that the local environment,

including solvent polarity and conjugation to a biomolecule, can influence the precise

spectroscopic characteristics.

Quantitative Data Summary
Property Value Source(s)

Molecular Formula C33H40N4O7 [1]

Molecular Weight 604.7 g/mol [1]

Appearance Dark red solid N/A

Solubility
Soluble in DMSO, DMF,

Methanol
[2]

Excitation Maximum (λex) ~553 nm [3]

Emission Maximum (λem) ~575 nm [3]

Molar Extinction Coefficient (ε) ≥ 16,000 cm⁻¹M⁻¹

Fluorescence Quantum Yield

(Φ)
~0.1

Fluorescence Lifetime (τ) ~2.26 ns (in water)

Purity Typically ≥95% (HPLC)

Note: Some values are for closely related TAMRA derivatives and should be considered as

approximate values for TAMRA-PEG3-NH2.

Key Applications
The ability to covalently attach TAMRA-PEG3-NH2 to biomolecules opens up a vast range of

applications in biological research and drug development:

Fluorescence Microscopy: Labeled proteins, antibodies, or other molecules can be used to

visualize their subcellular localization and dynamic processes within live or fixed cells.
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Flow Cytometry: Antibodies or other cell-surface binding ligands conjugated to TAMRA-
PEG3-NH2 are used for the identification, quantification, and sorting of specific cell

populations.

Bioconjugation: The primary amine group allows for straightforward conjugation to proteins,

peptides, nucleic acids, and other biomolecules through various chemical reactions.

Drug Delivery and Nanoparticle Tracking: By labeling nanoparticles or drug delivery vehicles

with TAMRA-PEG3-NH2, researchers can monitor their cellular uptake, intracellular

trafficking, and biodistribution.

Experimental Protocols
Protocol 1: Conjugation of TAMRA-PEG3-NH2 to a
Protein using EDC/NHS Chemistry
This protocol outlines a general procedure for labeling a protein with accessible carboxylic acid

groups (e.g., aspartic acid, glutamic acid) with TAMRA-PEG3-NH2.

Materials:

TAMRA-PEG3-NH2

Protein of interest in an amine-free buffer (e.g., 20 mM MES, 150 mM NaCl, pH 6.0)

1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

N-hydroxysuccinimide (NHS) or N-hydroxysulfosuccinimide (sulfo-NHS)

Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

Reaction Buffer: MES buffer or similar at pH 5.5-6.5

Quenching Buffer: 1 M Tris-HCl, pH 8.0 or hydroxylamine

Purification column (e.g., size-exclusion chromatography like Sephadex G-25)

Procedure:
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Reagent Preparation:

Prepare a stock solution of TAMRA-PEG3-NH2 in anhydrous DMSO or DMF (e.g., 10

mg/mL).

Prepare fresh stock solutions of EDC and NHS in reaction buffer or water immediately

before use.

Prepare the protein solution in the reaction buffer at a suitable concentration (e.g., 1-5

mg/mL).

Activation of Protein Carboxylic Acids:

In a microcentrifuge tube, mix the protein solution with a molar excess of EDC and NHS. A

typical molar ratio is 1:10:25 (Protein:EDC:NHS).

Incubate the mixture for 15-30 minutes at room temperature to activate the carboxylic acid

groups, forming an amine-reactive NHS ester.

Conjugation to TAMRA-PEG3-NH2:

Add the TAMRA-PEG3-NH2 stock solution to the activated protein solution. The molar

ratio of the dye to the protein will determine the degree of labeling and should be

optimized for the specific application. A starting point could be a 5 to 20-fold molar excess

of the dye.

Incubate the reaction for 2 hours at room temperature or overnight at 4°C, protected from

light.

Quenching the Reaction:

Add the quenching buffer to the reaction mixture to stop the reaction by consuming

unreacted NHS-esters. Incubate for 15-30 minutes.

Purification of the Conjugate:

Remove unconjugated dye and excess reagents by passing the reaction mixture through a

size-exclusion chromatography column.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b12370807/docs?utm_src=pdf-body#tamra-peg3-nh2-fluorescent-dye-a-technical-guide
https://www.benchchem.com/product/b12370807/docs?utm_src=pdf-body#tamra-peg3-nh2-fluorescent-dye-a-technical-guide
https://www.benchchem.com/product/b12370807/docs?utm_src=pdf-body#tamra-peg3-nh2-fluorescent-dye-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12370807?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Collect the fractions containing the labeled protein, which will be visibly pink/red.

Monitor the separation by measuring the absorbance at 280 nm (for protein) and ~553 nm

(for TAMRA).

Characterization:

Determine the degree of labeling (DOL) by measuring the absorbance of the purified

conjugate at 280 nm and 553 nm and using the Beer-Lambert law.

Protocol 2: Cellular Uptake Assay by Flow Cytometry
This protocol allows for the quantification of the uptake of a TAMRA-PEG3-NH2-labeled

molecule (e.g., a protein or nanoparticle) by cells.

Materials:

Cells of interest

Complete cell culture medium

TAMRA-PEG3-NH2 labeled molecule

Phosphate-Buffered Saline (PBS)

Trypsin-EDTA (for adherent cells)

Flow cytometer

Procedure:

Cell Seeding:

Seed cells in a multi-well plate at a density that will result in 70-80% confluency on the day

of the experiment.

Incubate the cells overnight to allow for attachment.

Treatment with Labeled Molecule:
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Prepare serial dilutions of the TAMRA-labeled molecule in complete cell culture medium.

Remove the old medium from the cells and add the medium containing the labeled

molecule. Include an untreated cell sample as a negative control.

Incubate for the desired time period (e.g., 4 hours) at 37°C.

Cell Harvesting:

Wash the cells twice with ice-cold PBS to remove any non-internalized labeled molecules.

For adherent cells, harvest by trypsinization.

Resuspend the cells in a suitable buffer for flow cytometry (e.g., PBS with 2% FBS).

Flow Cytometry Analysis:

Analyze the cell suspension on a flow cytometer equipped with a laser and filter set

appropriate for TAMRA (e.g., 561 nm laser and a 582/15 bandpass filter).

Gate the live cell population based on forward and side scatter.

Quantify the mean fluorescence intensity of the TAMRA signal in the gated population to

determine the extent of uptake.

Mandatory Visualizations
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Caption: Workflow for protein labeling with TAMRA-PEG3-NH2.
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Caption: Workflow for cellular imaging using a TAMRA-labeled molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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